Cas no 1461708-94-0 (1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride)

• Product Name: 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride
• CAS No: 1461708-94-0
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• CID: 5019377
• PubChem ID: 75480759
• Update Time: 2026-02-28

1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride
• NE54639
• 1-Methyloctahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride
• 1-methyl-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine;hydrochloride
• 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride

• Inchi： 1S/C8H16N2.ClH/c1-10-5-3-7-2-4-9-6-8(7)10;/h7-9H,2-6H2,1H3;1H
• InChI Key： PUNJAEJNHXKNTC-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CCC2CCNCC12

Computed Properties

• Exact Mass: 176.108
• Monoisotopic Mass: 176.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride

1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1461708-94-0, commonly referred to as 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their structural diversity and biological activity. The pyrrolo[2,3-c]pyridine core of this molecule is particularly notable for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of bicyclic amines in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The octahydro designation in the name indicates that this compound contains a fully saturated bicyclic system, which contributes to its stability and bioavailability. The methyl substituent further enhances the molecule's pharmacokinetic properties by increasing lipophilicity and potentially improving absorption in vivo.

One of the most promising aspects of 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride is its potential as a lead compound for the development of novel therapeutic agents. Researchers have explored its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets for treating a wide range of diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Preclinical studies have demonstrated that this compound exhibits selectivity towards certain GPCR subtypes, making it a valuable tool for drug discovery.

In addition to its pharmacological applications, 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride has also been investigated for its role in chemical synthesis. The molecule serves as a versatile building block for constructing more complex structures due to its rigid bicyclic framework and functionalizable positions. Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, further expanding its utility in both academic and industrial settings.

The synthesis of 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride typically involves multi-step processes that combine principles from organic synthesis and catalysis. One notable approach utilizes palladium-catalyzed cross-coupling reactions to assemble the bicyclic core. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. The use of environmentally friendly reagents and solvents has also been emphasized in recent studies to align with green chemistry principles.

From a structural perspective, the hydrochloride salt form of this compound plays a crucial role in determining its physical properties. The presence of the hydrochloric acid counterion stabilizes the positively charged nitrogen atom within the bicyclic system, leading to improved solubility and crystallinity. These properties are essential for both analytical characterization and formulation development in pharmaceutical applications.

Recent research has also delved into the computational modeling of 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride, leveraging advanced molecular docking techniques to predict its binding affinities towards various biological targets. These studies have provided valuable insights into the molecular interactions that govern its bioactivity, paving the way for rational drug design strategies.

In conclusion, 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride stands out as a compelling molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising biological activity and synthetic accessibility, positions it as a key player in future advancements in drug discovery and chemical synthesis.